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Compound of Interest |

3-Amino-5-hydroxypyridine
Compound Name:

dihydrochloride
CAS No.: 1186663-39-7
Cat. No.: B1292071

Get Quote
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3-Amino-5-hydroxypyridine dihydrochloride is a crucial intermediate in the synthesis of
various active pharmaceutical ingredients (APIs). As a substituted pyridine, its unique chemical
structure lends itself to the construction of complex molecular architectures. The purity and
quality of this intermediate are paramount, as any impurities can be carried through the
synthetic process, potentially impacting the safety, efficacy, and stability of the final drug
product. Therefore, robust and validated analytical methods are essential components of a
comprehensive quality control (QC) strategy.

This guide provides a detailed overview of the analytical techniques and protocols for the
comprehensive quality control of 3-Amino-5-hydroxypyridine dihydrochloride. It is designed
for researchers, scientists, and drug development professionals, offering both the theoretical
basis for method selection and practical, step-by-step protocols. The methodologies described
are grounded in established principles of analytical chemistry and align with regulatory
expectations for analytical method validation, such as those outlined by the International
Council for Harmonisation (ICH).[1][2]

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1292071#bc-rfq
https://www.benchchem.com/product/b1292071/docs?utm_src=pdf-body#introduction-the-critical-role-of-quality-control-for-a-key-pharmaceutical-intermediate
https://www.benchchem.com/product/b1292071/docs?utm_src=pdf-body#introduction-the-critical-role-of-quality-control-for-a-key-pharmaceutical-intermediate
https://pharmuni.com/glossary/analytical-method-validation/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Physicochemical Profile: Understanding the Analyte

A thorough understanding of the physicochemical properties of 3-Amino-5-hydroxypyridine
dihydrochloride is the foundation for developing effective analytical methods. These
properties dictate choices regarding solvents, chromatographic conditions, and detection

techniques.

Property Value Source

Chemical Structure See Figure 1

Molecular Formula CsHsCI2N20 [3]

Molecular Weight 183.03 g/mol [3]

Appearance Off-white to light yellow solid [4]
Slightly soluble in water;

Solubility Soluble in polar organic [4]
solvents like DMSO

Melting Point 195-199 °C [4]

oKa ~9.5 (approximate for the 4]

pyridine-N)

Figure 1: Chemical Structure of 3-Amino-5-hydroxypyridine dihydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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